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CAS No.: 1030595-07-3
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For Immediate Release

This technical guide provides an in-depth analysis of the solubility characteristics of CL-197, a
potent, orally active anti-HIV nucleoside reverse transcriptase inhibitor (NRTI).[1][2] Aimed at
researchers, scientists, and professionals in the field of drug development, this document
outlines the solubility of CL-197 in dimethyl sulfoxide (DMSO) versus aqueous solutions, details
relevant experimental methodologies, and presents a visual representation of its mechanism of
action.

Core Data: Solubility of CL-197

The solubility of a compound is a critical physicochemical property that influences its suitability
for various in vitro and in vivo applications. The following table summarizes the known solubility
of CL-197 in DMSO.
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o Molar
Solvent Solubility . Notes
Concentration

Requires sonication
for complete
Dimethyl Sulfoxide dissolution. The use of
100 mg/mL 321.30 mM _
(DMSO) hygroscopic DMSO

can impact solubility.

[1]

] Data not publicly
Aqueous Solutions )
available

Note: The molecular weight of CL-197 is 311.24 g/mol .[1]

While specific quantitative data for the aqueous solubility of CL-197 is not readily available in
the public domain, it is crucial for formulation and in vivo studies. The experimental protocols
described in the following section can be employed to determine this value. Generally, the
addition of an organic co-solvent like DMSO, even in small percentages (e.g., 5% v/v), can
increase the apparent aqueous solubility of a compound.[3]

Experimental Protocols

Accurate determination of solubility is fundamental in drug discovery. The following are
standard methodologies for assessing the solubility of compounds like CL-197 in both DMSO
and agqueous environments.

Kinetic Solubility Assay in Aqueous Buffer

This high-throughput method is often used in the early stages of drug discovery.[4][5]

o Stock Solution Preparation: A concentrated stock solution of CL-197 is prepared in DMSO
(e.g., 10 mM).[3]

o Serial Dilutions: Serial dilutions of the DMSO stock solution are added to an aqueous buffer
at a specific pH (e.g., pH 7.4) in a 96-well plate.[3][5] This results in a range of final
compound concentrations, typically with a low percentage of DMSO (e.g., 5%).[3]
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Precipitation Detection: The formation of a precipitate is monitored. This can be done visually
or, more quantitatively, by measuring light scattering using a nephelometer.[4]

Quantification (Optional): For more precise measurements, the solutions can be filtered
through a solubility filter plate, and the concentration of the dissolved compound in the filtrate
is determined using methods like UV/Vis spectroscopy or LC/MS, with a standard calibration
curve.[3][4]

Thermodynamic (Shake-Flask) Solubility Assay

Considered the "gold standard" for solubility measurement, this method determines the

equilibrium solubility.[3][5]

o Sample Preparation: An excess amount of solid CL-197 is added to a specific volume of the

desired solvent (e.g., a buffered aqueous solution or DMSO).[3]

Equilibration: The resulting saturated solution is agitated (e.g., using a shaker or rotator) for
an extended period (typically 24 to 48 hours) at a constant temperature to reach equilibrium.

[3]

Separation: The undissolved solid is separated from the solution by centrifugation or
filtration.[3][6]

Quantification: The concentration of CL-197 in the clear supernatant or filtrate is quantified
using a suitable analytical method such as HPLC, LC/MS, or UV/Vis spectroscopy against a
standard calibration curve.[3]

Mechanism of Action: Nucleoside Reverse
Transcriptase Inhibition

CL-197 functions as a nucleoside reverse transcriptase inhibitor (NRTI). The following diagram

illustrates the generalized mechanism of action for this class of antiviral drugs.
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Caption: Mechanism of action for CL-197 as a Nucleoside Reverse Transcriptase Inhibitor.

Experimental Workflow for Solubility Determination

The logical flow for determining the solubility of a compound like CL-197 is depicted in the

workflow diagram below.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15363821/docs?utm_src=pdf-body-img#the-solubility-profile-of-cl-197-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15363821/docs?utm_src=pdf-body#the-solubility-profile-of-cl-197-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15363821/docs?utm_src=pdf-body#the-solubility-profile-of-cl-197-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15363821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

CL-197 (Solid)

Select Solubility Assay

Jhermodynamic

Kinetic Solubflity namic Solubility

Prepare DMSO Stock

(.., 10 mM) Add Excess Solid to Solvent

Add to Aqueous Buffer Equilibrate
(e.g., pH 7.4) (24-48h Shake-Flask)

Detect Precipitate Separate Solid/Liquid
(Nephelometry) (Centrifuge/Filter)

Quantify Concentration
(HPLC, LC/MS)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15363821/docs?utm_src=pdf-body-img#the-solubility-profile-of-cl-197-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15363821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Generalized workflow for determining the kinetic and thermodynamic solubility of CL-
197.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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